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Compound of Interest

Compound Name: Murrangatin diacetate

Cat. No.: B1630889

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
Murrangatin diacetate, a coumarin compound isolated from medicinal plants. Adherence to
these procedures will help mitigate risks and ensure the safe management of this substance.

Chemical and Physical Properties

A clear understanding of a compound's properties is the first step in safe handling and disposal.
Below is a summary of the key characteristics of Murrangatin diacetate.
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Property Value Reference
CAS Number 51650-59-0 [1]
Molecular Formula C19H2007 [1][2]
Molecular Weight 360.4 g/mol [11[2]
Appearance Powder [2][3]

Purity =97% [2][4]

- Soluble in Chloroform,
Solubility _ [3]
Dichloromethane, DMSO

Store at 2-8°C, protected from
Storage ] ] [3]
air and light

Health Hazard Information

While specific toxicity data for Murrangatin diacetate is not readily available, it is crucial to
handle the compound with care, assuming it may be harmful.[1] The following are key
precautionary measures:

¢ Ingestion: Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

¢ Inhalation: Remove the individual from exposure and move them to fresh air immediately.
Seek medical attention.[1]

o Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Personal Protective Equipment (PPE)

When handling Murrangatin diacetate, especially during disposal procedures, the use of
appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Recommendation

Use a dust respirator. Operations should be

Respiratory Protection conducted in a laboratory fume hood where
possible.[1]
Hand Protection Wear protective gloves.[1]

Wear safety glasses and chemical goggles,

Eye Protection ] ) S )
especially if splashing is possible.[1]

) ] Wear appropriate protective gloves and clothing
Skin and Body Protection _
to prevent skin exposure.[1]

Step-by-Step Disposal Protocol

The disposal of Murrangatin diacetate must be carried out in accordance with local, state, and
federal regulations. The following protocol is a general guideline and should be adapted to
comply with your institution's specific policies and legal requirements.

1. Waste ldentification and Segregation:

o Designate a specific, clearly labeled, and sealed container for Murrangatin diacetate waste.
« Do not mix Murrangatin diacetate waste with other chemical waste unless explicitly
permitted by your institution's hazardous waste management plan.

2. Handling and Transfer:

o Always wear the appropriate PPE when handling Murrangatin diacetate waste.
« If dealing with a spill, sweep up the solid material and place it into the designated waste
container.[1] Avoid generating dust.[1]

3. Decontamination of Spill Area:

 After cleaning up a spill, decontaminate the area with a 10% caustic solution.[1]
o Ensure the area is well-ventilated until the disposal and cleanup are complete.[1]

4. Container Management:
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o Keep the waste container tightly closed when not in use.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong reducing agents, strong acids, and strong
alkalis.[1]

5. Final Disposal:

» Arrange for the collection of the hazardous waste container by your institution's
environmental health and safety (EHS) department or a licensed hazardous waste disposal
contractor.

» Never dispose of Murrangatin diacetate down the drain, as it may be harmful to the aquatic
environment.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Murrangatin diacetate.
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Disposal workflow for Murrangatin diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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